Cas no 1361892-84-3 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate
• CAS No: 1361892-84-3
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931906
• Update Time: 2025-10-05

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)8-7(9(12)13)4-6(5-14)10(15-8)17-2/h4,9H,3,5,14H2,1-2H3
• InChI Key： QDCZVHRAUBFNCM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC(=C(CN)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate

Research Brief on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS: 1361892-84-3)

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS: 1361892-84-3) is a pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

One of the key areas of research involving this compound is its use as a building block for the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. The difluoromethyl group in Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate enhances the metabolic stability and bioavailability of the resulting inhibitors, making it a valuable scaffold for drug design. Recent publications have highlighted its incorporation into compounds targeting specific kinases, such as EGFR and BRAF, which are known to be involved in tumor progression.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The aminomethyl group provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced antibacterial or antifungal properties. A 2023 study demonstrated the efficacy of several derivatives of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate against drug-resistant bacterial strains, suggesting its promise as a lead compound for new antibiotics.

The synthetic routes to Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate have also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a recent publication described a catalytic method that reduces the need for hazardous reagents, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS: 1361892-84-3) represents a promising intermediate in medicinal chemistry, with applications spanning from oncology to infectious disease treatment. Its unique structural features and versatility in synthesis make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to further explore its potential, particularly in combination with emerging technologies such as AI-driven drug design and precision medicine.